5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid

• CAS RN: 113508-90-0
• Molecular Formula: C11H8N2O3S
• Molecular Weight: 248.26 g/mol
• IUPAC Name: 8-methoxyimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid
• InChI: InChI=1S/C11H8N2O3S/c1-16-7-3-2-4-8-9(7)13-5-6(10(14)15)12-11(13)17-8/h2-5H,1H3,(H,14,15)
• InChI Key: VRFYGWXULGHBOE-UHFFFAOYSA-N
• SMILES: COC1=C2C(=CC=C1)SC3=NC(=CN23)C(=O)O
• synonyms: 5-METHOXYIMIDAZO[2,1-B]BENZOTHIAZOLE-2-CARBOXYLIC ACID

Description

5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound is known for its ability to interact with various biological targets, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid is not fully understood. However, it is believed to interact with various biological targets through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. This compound has been shown to inhibit the activity of kinases such as JAK2, which play a crucial role in cancer cell proliferation. It has also been shown to inhibit the activity of enzymes such as COX-2, which is involved in the inflammatory response.
Biochemical and Physiological Effects
5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis. It has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to exhibit antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid is its ability to interact with various biological targets, making it a promising candidate for drug development. Additionally, the synthesis method of this compound is relatively simple and yields high amounts of the final product. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine its safety profile and potential side effects.

Future Directions

There are several future directions for the research of 5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid. One potential direction is the development of this compound as an anticancer drug. Further studies are needed to determine its efficacy and safety profile in vivo. Additionally, this compound has been shown to exhibit anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Finally, the ability of 5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid to interact with various biological targets makes it a promising candidate for the development of multitargeted drugs. Further studies are needed to determine its potential in this area.
Conclusion
In conclusion, 5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid is a promising compound that has gained significant attention in the field of medicinal chemistry. Its ability to interact with various biological targets makes it a potential candidate for drug development. Further studies are needed to determine its safety profile and potential therapeutic applications.

Synthesis Methods

The synthesis of 5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid involves the reaction of 2-aminobenzothiazole with methyl 2-bromoacetate in the presence of a base such as potassium carbonate. This reaction leads to the formation of an intermediate product, which is then treated with sodium hydroxide to obtain the final product. The yield of this synthesis method is generally high, making it a viable option for large-scale production.

Scientific Research Applications

5-Methoxyimidazo[2,1-b]benzothiazole-2-carboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and antimicrobial activities. Additionally, this compound has been investigated for its ability to modulate various biological targets such as kinases, enzymes, and receptors. These properties make it a promising candidate for drug development.